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Compound of Interest

Compound Name: L-TYROSINE (RING-3,5-D2)
Cat. No.: B1579872
Get Quote
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Executive Safety Directive
CRITICAL STATUS: NON-RADIOACTIVE L-Tyrosine (Ring-3,5-d2) is a stable isotope-labeled

compound.[1] It contains Deuterium (

H), a stable isotope of hydrogen.

o DO NOT dispose of this in radioactive waste streams. Doing So incurs unnecessary costs
and regulatory complications.

e DO NOT discard down the drain without solubilization. Its low water solubility creates a high
risk of plumbing occlusion and persistent contamination in sink traps, which can interfere
with future sensitive Mass Spectrometry (MS) background readings in the lab.

Physicochemical Properties Relevant to Disposal

To understand the disposal logic, one must understand the molecule's behavior. Tyrosine is
notoriously difficult to solubilize in neutral water, which drives the specific cleaning and disposal
protocols below.
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Property

Value | Characteristic Operational Implication

Isotopic Label

Stable. No half-life.[1] Treat
Deuterium (Ring-3,5-d2) chemically identical to

unlabeled L-Tyrosine.

Water Solubility

Clog Hazard. Do not rinse
Very Low (~0.45 g/L at pH 7) ) ]
containers with water alone.[1]

Solubility (Acid/Base)

Use dilute acid or base for
High in 1M HCI or 1M NaOH o ]
decontamination/cleaning.[1]

RCRA Status

Can be disposed of in general
Not Listed (Non-Hazardous) "Non-Regulated" chemical

waste streams.[1]

Environmental

] ] ) Avoid large-scale drain
High BOD (Biological Oxygen )
disposal to prevent
Demand) )
environmental load.[1]

Disposal Decision Matrix

The following logic flow dictates the correct waste stream based on the physical state and

mixture of the compound.

Solid Chemical Waste

Label: Non-Haz Amino Acid

L-Tyrosine (Ring-3,5-d2)
Waste Material

Physical State?

Solid / Powder
(Expired or Excess)

Liquid Solution

(Non-Regulated)

Organic Solvent Waste
(Halogenated/Non-Halogenated)

| Mixed with Hazardous
>

Aqueous Waste
(Adjust pH to solubilize)
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Figure 1: Logical decision tree for segregating L-Tyrosine (d2) waste streams to ensure

compliance and safety.

Detailed Operational Protocols
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Scenario A: Solid Waste (Pure Substance)

Context: Expired reagent or spilled powder.

» Containment: Transfer the solid into a chemically compatible waste container (HDPE or
Glass).

o Labeling: Label as "Non-Regulated Chemical Waste - Solid."”

o Note: While chemically non-hazardous, we do not recommend trash disposal for
laboratory-grade reagents to prevent confusion by custodial staff.

e Disposal: Hand off to your facility’s EHS (Environmental Health & Safety) team for
incineration or landfill according to local non-hazardous chemical protocols.

Scenario B: Liquid Waste (LC-MS Effluent)

Context: The compound is dissolved in mobile phases (Acetonitrile/Methanol/Water).

e Segregation: Do not separate the Tyrosine from the solvent. The hazard classification is
driven by the solvent, not the amino acid.

e Stream Selection:
o If Methanol/Acetonitrile > 10%: Dispose in Organic Solvent Waste.

o If Acidic (Formic Acid/TFA): Ensure the waste container is compatible (HDPE preferred).

» MS Source Cleaning: If d2-Tyrosine is used as an internal standard, it can accumulate on the

MS source cone. Wipe the source with 50:50 Methanol:Water (or manufacturer
recommendation) and dispose of the wipe as Solid Solvent Contaminated Waste.

Scenario C: Container Decontamination & Recovery

Context: You have an empty glass vial of this expensive reagent. You must remove all traces
before recycling the glass or disposing of it to prevent "ghost peaks" in future assays.

The "Water Rinse" Fallacy: Rinsing with neutral water is ineffective due to Tyrosine's low
solubility (

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1579872?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

). You will leave residues that dry into crystals.

1. Empty Container

(Tap out excess solid)

ncreases solubility
>100-fold

2. Solubilization Wash
Add 0.1M HCI or 0.1M NaOH

l

3. Agitation
Vortex for 30 seconds

:

4. Solvent Rinse
Rinse with Ethanol/Methanol
(Removes water/dries glass)

ial is chemically clean

5. Final Status

Glass Recycling or Trash

Click to download full resolution via product page

Figure 2: Decontamination workflow utilizing pH manipulation to ensure complete removal of

Tyrosine residues.
Protocol Steps:

e Primary Wash: Add ~5-10 mL of 0.1M HCI (Acidic) or 0.1M NaOH (Basic) to the vial.
Tyrosine solubility increases drastically away from its isoelectric point (pl ~5.66).

o Agitate: Vortex vigorously.

¢ Discard Wash: Pour this wash into the Aqueous Chemical Waste container.
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Solvent Rinse: Rinse once with ethanol or acetone to remove residual water and speed
drying.

Deface Label: Cross out the chemical name and CAS number.

Disposal: The glass vial can now be recycled or thrown in the glass trash, as it is chemically
decontaminated.

Regulatory & Scientific Context

Why not drain disposal? While L-Tyrosine is a naturally occurring amino acid, laboratory
guantities of the d2-isotope should be kept out of municipal wastewater for two reasons:

BOD Load: Amino acids are nitrogen-rich. Releasing them into waterways contributes to
eutrophication (algae blooms).

Analytical Integrity: In a drug development or proteomics facility, the "background" signal is
the enemy. Dumping stable isotopes down the sink can contaminate the P-traps. If these
traps dry out or aerosolize (back-draft), you risk elevating the background noise for specific
MRM (Multiple Reaction Monitoring) transitions in sensitive LC-MS/MS assays nearby.

Regulatory Classification:

US EPA (RCRA): L-Tyrosine is not listed on the P-list (acutely hazardous) or U-list (toxic). It
does not exhibit characteristics of ignitability, corrosivity, reactivity, or toxicity (TCLP).

GHS (Globally Harmonized System): Generally classified as Non-Hazardous. However,
always consult the specific SDS from your manufacturer (e.g., Sigma-Aldrich, TCI) as some
high-purity powders carry warnings for "Eye Irritation 2A" due to physical abrasion or dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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